Cas no 80018-28-6 ((6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one)

(6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one structure
80018-28-6 structure
Product Name:(6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one
CAS No:80018-28-6
MF:C18H19Cl2NO
MW:336.255563020706
CID:1803065
PubChem ID:3061932
Update Time:2025-04-21

(6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • (6Z)-4-chloro-6-{(2-chlorophenyl)[(1-methylbutyl)amino]methylidene}cyclohexa-2,4-dien-1-one
    • (6Z)-4-chloro-6-[(2-chlorophenyl)-(pentan-2-ylamino)methylidene]cyclohexa-2,4-dien-1-one
    • 80018-28-6
    • Phenol, 4-chloro-2-((2-chlorophenyl)((1-methylbutyl)imino)methyl)-
    • 4-Chloro-2-((2-chlorophenyl)((1-methylbutyl)imino)methyl)phenol
    • 2-((1-Methylbutyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol
    • Inchi: 1S/C18H19Cl2NO/c1-3-6-12(2)21-18(14-7-4-5-8-16(14)20)15-11-13(19)9-10-17(15)22/h4-5,7-12,22H,3,6H2,1-2H3/b21-18+
    • InChI Key: NLLFASQBRNRSGL-DYTRJAOYSA-N
    • SMILES: ClC1C=CC=CC=1/C(/C1C=C(C=CC=1O)Cl)=N\C(C)CCC

Computed Properties

  • Exact Mass: 335.0843696g/mol
  • Monoisotopic Mass: 335.0843696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 32.6Ų
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